![molecular formula C12H19NOS B6634680 [4-[(2-Ethylsulfanylethylamino)methyl]phenyl]methanol](/img/structure/B6634680.png)
[4-[(2-Ethylsulfanylethylamino)methyl]phenyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[4-[(2-Ethylsulfanylethylamino)methyl]phenyl]methanol, also known as EM-2, is a chemical compound with potential therapeutic applications in various fields, such as cancer research and drug development.
Mechanism of Action
[4-[(2-Ethylsulfanylethylamino)methyl]phenyl]methanol acts as an HDAC inhibitor by binding to the active site of HDAC enzymes and preventing them from removing acetyl groups from histone proteins. This leads to the activation of tumor suppressor genes and the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, it has been shown to inhibit tumor growth and metastasis in animal models of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using [4-[(2-Ethylsulfanylethylamino)methyl]phenyl]methanol in lab experiments is its specificity for HDAC enzymes, which reduces the risk of off-target effects. However, its low yield and limited solubility in aqueous solutions can make it challenging to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on [4-[(2-Ethylsulfanylethylamino)methyl]phenyl]methanol. One area of interest is the development of more efficient synthesis methods to increase the yield and solubility of this compound. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in various cancer types. Finally, there is potential for this compound to be used in combination with other cancer therapies to enhance their efficacy and reduce side effects.
Synthesis Methods
[4-[(2-Ethylsulfanylethylamino)methyl]phenyl]methanol can be synthesized through a multistep process starting from 4-bromoacetophenone. The first step involves the reaction of 4-bromoacetophenone with ethyl mercaptan to form 4-(ethylsulfanyl)acetophenone. This compound is then reacted with ethylenediamine to form 4-[(2-ethylsulfanylethyl)amino]acetophenone, which is subsequently reduced with lithium aluminum hydride to yield this compound. The overall yield of this process is approximately 20%.
Scientific Research Applications
[4-[(2-Ethylsulfanylethylamino)methyl]phenyl]methanol has been studied for its potential therapeutic applications in cancer research, specifically as a histone deacetylase (HDAC) inhibitor. HDACs are enzymes that regulate gene expression by removing acetyl groups from histone proteins, leading to chromatin condensation and transcriptional repression. HDAC inhibitors, such as this compound, can reverse this process, leading to the activation of tumor suppressor genes and the inhibition of cancer cell growth and proliferation.
properties
IUPAC Name |
[4-[(2-ethylsulfanylethylamino)methyl]phenyl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NOS/c1-2-15-8-7-13-9-11-3-5-12(10-14)6-4-11/h3-6,13-14H,2,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJZGNLQVHZBEIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSCCNCC1=CC=C(C=C1)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.